Cas no 1603488-79-4 (4-Bromo-6-(4-propylphenyl)pyrimidine)

• Product Name: 4-Bromo-6-(4-propylphenyl)pyrimidine
• CAS No: 1603488-79-4
• MF: C₁₃H₁₃BrN₂
• MW: 277.159722089767
• CID: 5056300
• Update Time: 2025-06-13

4-Bromo-6-(4-propylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(4-propylphenyl)pyrimidine
• 4-Bromo-6-(4-propylphenyl)pyrimidine

• Inchi： 1S/C13H13BrN2/c1-2-3-10-4-6-11(7-5-10)12-8-13(14)16-9-15-12/h4-9H,2-3H2,1H3
• InChI Key： PRAHMCZBDCOMHY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC(=CC=2)CCC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: 4.2
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-6-(4-propylphenyl)pyrimidine

Professional Introduction to 4-Bromo-6-(4-propylphenyl)pyrimidine (CAS No. 1603488-79-4)

4-Bromo-6-(4-propylphenyl)pyrimidine, with the chemical identifier CAS No. 1603488-79-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug development. The compound’s molecular structure, featuring a bromine substituent at the 4-position and a propylphenyl group at the 6-position, makes it a valuable intermediate for synthesizing various bioactive molecules.

The< strong>pyrimidine core is a fundamental scaffold in many pharmacologically active agents, including antiviral, anticancer, and antimicrobial drugs. The introduction of halogen atoms, particularly bromine, into the pyrimidine ring enhances its reactivity, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug design.

In recent years, there has been a surge in research focusing on< strong>pyrimidine derivatives as therapeutic agents. Notably, compounds with bromine substituents have been extensively studied for their role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The< strong>4-bromo-6-(4-propylphenyl)pyrimidine structure provides an excellent platform for such investigations due to its ability to undergo selective modifications while maintaining biological activity.

One of the most compelling aspects of< strong>CAS No. 1603488-79-4 is its utility in generating novel heterocyclic compounds. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity to target proteins. For instance, studies have demonstrated its application in creating small-molecule inhibitors of Janus kinases (JAKs), which play a critical role in signal transduction pathways associated with immune responses and hematological malignancies.

The< strong>propylphenyl moiety in the compound contributes to its lipophilicity, an important parameter for drug bioavailability. This feature makes it particularly useful in designing orally active drugs that can efficiently traverse biological membranes. Additionally, the bromine atom at the 4-position serves as a handle for further chemical manipulation, allowing chemists to explore diverse structural variations.

Recent advancements in computational chemistry have further highlighted the potential of< strong>4-Bromo-6-(4-propylphenyl)pyrimidine. Molecular modeling studies have predicted its interaction profiles with various protein targets, providing insights into its mechanism of action. These simulations have guided experimental efforts, leading to the discovery of potent lead compounds with improved pharmacokinetic properties.

In the realm of medicinal chemistry, the synthesis of< strong>CAS No. 1603488-79-4 exemplifies the elegance of multi-step organic transformations. The compound can be accessed through efficient synthetic routes that highlight modern methodologies such as palladium-catalyzed cross-coupling and transition-metal-mediated cyclizations. These techniques not only ensure high yields but also minimize unwanted byproducts, making the process environmentally sustainable.

The versatility of< strong>pyrimidine derivatives, including< strong>4-Bromo-6-(4-propylphenyl)pyrimidine, extends beyond oncology. Researchers are exploring its applications in antiviral therapies, where pyrimidine-based molecules have shown promise in inhibiting viral polymerases and replication cycles. The bromine substituent enhances the compound’s ability to participate in nucleophilic aromatic substitutions, enabling the development of nucleoside analogs with antiviral activity.

The pharmaceutical industry has taken note of these developments, with several companies incorporating< strong>CAS No. 1603488-79-4 into their drug discovery pipelines. Its role as a key intermediate has positioned it as a cornerstone in the synthesis of next-generation therapeutics targeting complex diseases such as diabetes and neurodegenerative disorders. The compound’s ability to modulate enzyme activity and cellular signaling pathways underscores its therapeutic significance.

In conclusion, 4-Bromo-6-(4-propylphenyl)pyrimidine represents a cornerstone in modern medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop innovative treatments for a wide range of diseases. As scientific understanding progresses, this compound is poised to play an even greater role in shaping the future of pharmaceutical innovation.